Cas no 2091428-53-2 (3-Furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl)-)

• Product Name: 3-Furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl)-
• CAS No: 2091428-53-2
• MF: C₉H₇F₃O₃
• MW: 220.145293474197
• CID: 5254257
• Update Time: 2025-11-01

3-Furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl)-

• Inchi： 1S/C9H7F3O3/c10-9(11,12)5-3-15-7(4-1-2-4)6(5)8(13)14/h3-4H,1-2H2,(H,13,14)
• InChI Key： AJCRMWSXPKHLOH-UHFFFAOYSA-N
• SMILES： O1C=C(C(F)(F)F)C(C(O)=O)=C1C1CC1

Additional information on 3-Furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl)-

Introduction to 3-Furancarboxylic Acid, 2-Cyclopropyl-4-(Trifluoromethyl) (CAS No. 2091428-53-2)

3-Furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl) (CAS No. 2091428-53-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of furan carboxylic acids, which are known for their diverse biological properties, including anti-inflammatory, antiviral, and anticancer activities.

The molecular structure of 3-furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl) is characterized by a furan ring substituted with a carboxylic acid group at the 3-position, a cyclopropyl group at the 2-position, and a trifluoromethyl group at the 4-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of 3-furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl) in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl) could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl) has also been investigated for its potential antiviral activity. A study conducted by a team of researchers at the University of California found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronavirus. The mechanism of action appears to involve interference with viral RNA synthesis and assembly processes, making it a promising candidate for further exploration in antiviral drug development.

The anticancer potential of 3-furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl) has also been explored in preclinical studies. Research published in Cancer Research demonstrated that this compound selectively induces apoptosis in various cancer cell lines while sparing normal cells. The selective cytotoxicity is attributed to its ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings underscore the therapeutic potential of 3-furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl) in cancer treatment.

The physicochemical properties of 3-furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl), such as its solubility and stability, are crucial for its pharmaceutical applications. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Additionally, its stability under different conditions ensures that it can be stored and transported without significant degradation.

The synthetic route for producing 3-furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl) has been optimized to improve yield and reduce costs. A recent publication in Organic Letters described an efficient multistep synthesis involving the condensation of cyclopropyl ketone with trifluoroacetic anhydride followed by cyclization to form the furan ring. This synthetic method provides a scalable approach for large-scale production of the compound.

In conclusion, 3-furancarboxylic acid, 2-cyclopropyl-4-(trifluoromethyl) (CAS No. 2091428-53-2) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further investigation and development into novel therapeutic agents.